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Compound of Interest

Compound Name: Fenicort

CAS No.: 10059-14-0

Cat. No.: B1260667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Fenicort's active pharmaceutical ingredient (API), hydrocortisone. As a potent corticosteroid,

hydrocortisone requires stringent safety protocols to prevent occupational exposure and ensure

a safe laboratory environment. Adherence to these procedures is vital for protecting personnel

and maintaining experimental integrity. All users must review the complete Safety Data Sheet

(SDS) for hydrocortisone powder before commencing any work.

Hazard Identification and Exposure Limits
Hydrocortisone is a pharmacologically active and potent compound. Exposure can lead to

significant health effects. The primary risks are associated with the handling of hydrocortisone

in its pure, powdered form.

Key Hazards:

Reproductive Toxicity: May damage fertility or the unborn child.
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Organ Toxicity: Causes damage to the endocrine system through prolonged or repeated

exposure.

Skin and Eye Irritation: Can cause eye irritation. One Safety Data Sheet indicates it can be

fatal if it comes into contact with the skin.

Acute Toxicity: Can cause adrenal suppression.

Due to these hazards, minimizing exposure is paramount. Engineering controls should be the

primary method of exposure reduction, with Personal Protective Equipment (PPE) serving as a

critical secondary barrier.

Occupational Exposure Limit (OEL)
The OEL is the upper acceptable concentration of a hazardous substance in the workplace air

for a specific regulatory period.

Compound Time-Weighted Average (TWA)

Hydrocortisone (CAS 50-23-7) 0.02 mg/m³[1]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory when handling hydrocortisone powder. The

following table outlines the minimum required PPE. Double gloving is a recommended best

practice.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with powder-

free nitrile gloves.[2]

Provides a robust barrier

against skin contact, which can

be fatal.[1] Nitrile offers good

chemical resistance. Double-

gloving allows for the safe

removal of the outer,

contaminated glove within the

containment area.[3]

Body Protection

Disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

knit cuffs.[2]

Prevents contamination of

personal clothing and skin.

Cuffs should be covered by the

outer glove.[2]

Eye Protection
Chemical splash goggles or a

face shield.[4]

Protects against accidental

splashes of the compound,

especially when in solution,

and prevents eye irritation from

airborne particles.[1]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

required if there is a risk of

aerosolization or if work is

performed outside of a certified

containment system.[5]

Prevents inhalation of the

potent powder. All personnel

requiring respiratory protection

must be properly fit-tested.

Operational Plan: From Receipt to Disposal
Handling potent compounds like hydrocortisone requires dedicated facilities and strict

procedures to minimize containment risks.[6]

Key Engineering Controls:

Containment: All handling of hydrocortisone powder (e.g., weighing, preparing solutions)

must be performed within a certified chemical fume hood, a ventilated balance enclosure, or
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a glove box isolator.[6][7] These systems maintain negative pressure to prevent airborne

particles from escaping into the laboratory.[6]

Ventilation: The laboratory should have single-pass air handling to avoid cross-

contamination.[6]

Experimental Protocol: PPE Donning and Doffing
The sequence of putting on (donning) and removing (doffing) PPE is critical to prevent cross-

contamination.

Donning Sequence:

Perform hand hygiene.

Put on the inner pair of nitrile gloves.

Put on the disposable gown, ensuring it is securely fastened.

Put on the N95 respirator, ensuring a proper fit and seal.

Put on safety goggles or a face shield.

Put on the outer pair of nitrile gloves, ensuring the cuffs extend over the sleeves of the gown.

[2]

Doffing Sequence:

In the Containment Area: Remove the outer, contaminated gloves. Dispose of them in a

sealed bag within the fume hood or containment unit.

Exiting the Immediate Area: Remove the gown by carefully rolling it inward and away from

the body. Dispose of it in the designated hazardous waste container.

Perform hand hygiene.

Outside the Immediate Area: Remove the face shield or goggles from the back.

Remove the respirator from the back without touching the front.
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Remove the inner gloves.

Perform thorough hand hygiene immediately.

Donning Sequence

Doffing Sequence

1. Hand Hygiene 2. Inner Gloves 3. Gown 4. Respirator 5. Eye Protection 6. Outer Gloves

1. Outer Gloves
(In containment area) 2. Gown 3. Hand Hygiene 4. Eye Protection 5. Respirator 6. Inner Gloves 7. Final Hand Hygiene

Click to download full resolution via product page

Diagram 1: PPE Donning and Doffing Workflow.

Spill and Disposal Plans
A clear and practiced response plan for accidental spills is essential.

Experimental Protocol: Spill Cleanup for Hydrocortisone
Powder
This protocol is for small spills (less than 1 gram) that can be managed by trained laboratory

personnel. For larger spills, evacuate the area and contact the institutional Environmental

Health & Safety (EHS) office immediately.

Alert & Isolate: Alert personnel in the immediate area. Restrict access to the spill zone.

Assess: Ensure you have the correct PPE (as described above) and spill cleanup materials.

Contain: Gently cover the spill with absorbent pads wetted with water or a suitable dust

suppressant.[8][9] This prevents the powder from becoming airborne. Do not dry sweep.
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Clean: Carefully wipe the area from the outer edge of the spill inward. Place all contaminated

pads and materials into a designated, sealable hazardous waste bag.

Decontaminate: Wipe the spill area again with a suitable laboratory detergent, followed by

water.

Dispose: Seal the hazardous waste bag. Label it clearly with the contents ("Hydrocortisone

Waste") and the date.

Doff PPE: Follow the doffing procedure described above.

Report: Report the incident to the laboratory supervisor and EHS office.
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Spill Response Protocol

1. Alert & Isolate Area

2. Don Full PPE

3. Gently Cover Spill
(Use wetted absorbent pads)

4. Clean Spill
(Wipe inward)

5. Bag Contaminated Materials

6. Decontaminate Surface

7. Dispose of Waste Bag

8. Doff PPE & Wash Hands

Click to download full resolution via product page

Diagram 2: Small Spill Response Workflow.
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Disposal Plan
Proper disposal of hydrocortisone waste and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with hydrocortisone powder

(e.g., gloves, gowns, absorbent pads, contaminated labware) must be disposed of as

hazardous pharmaceutical waste.[10] Collect this waste in a clearly labeled, sealed, and

puncture-resistant container (e.g., a labeled hazardous waste bag or bin).[8]

Liquid Waste: Unused solutions of hydrocortisone should be collected in a separate, sealed,

and clearly labeled hazardous liquid waste container. Do not pour corticosteroid solutions

down the drain.[11]

Container Disposal: Empty stock containers must be managed as hazardous waste.

Regulatory Compliance: All waste must be disposed of in accordance with local, regional,

and national environmental regulations.[1][8] Consult your institution's EHS department for

specific procedures and waste pickup schedules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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